1-[(3-Methylbutan-2-yl)amino]propan-2-ol

• Molecular Formula: C8H19NO
• Molecular Weight: 145.24 g/mol
• IUPAC Name: 1-(3-methylbutan-2-ylamino)propan-2-ol
• InChI: InChI=1S/C8H19NO/c1-6(2)8(4)9-5-7(3)10/h6-10H,5H2,1-4H3
• InChI Key: ZRQQQPCOWOCCSG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)NCC(C)O

Description

1-[(3-Methylbutan-2-yl)amino]propan-2-ol is a secondary alcohol bearing a branched alkylamino substituent at the 1-position of the propan-2-ol backbone. The compound’s structure features a 3-methylbutan-2-yl group (a tertiary carbon with methyl and isopropyl branches), distinguishing it from simpler amino alcohols like propranolol derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

1-[(3-Methylbutan-2-yl)amino]propan-2-ol can be synthesized through a multi-step process. One common method involves the reaction of 3-methylbutan-2-amine with propylene oxide under controlled conditions. The reaction typically requires a catalyst, such as a strong base, to facilitate the formation of the desired product.

Industrial Production Methods

In industrial settings, the production of 1-[(3-Methylbutan-2-yl)amino]propan-2-ol may involve large-scale batch reactors where the reactants are combined and heated to specific temperatures to optimize yield. The process may also include purification steps, such as distillation or crystallization, to isolate the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

1-[(3-Methylbutan-2-yl)amino]propan-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different amines or alcohols.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various amines or alcohols.

Scientific Research Applications

1-[(3-Methylbutan-2-yl)amino]propan-2-ol has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound is used in studies involving enzyme interactions and metabolic pathways.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1-[(3-Methylbutan-2-yl)amino]propan-2-ol exerts its effects involves interactions with specific molecular targets. For instance, it may act on enzymes or receptors, modulating their activity and influencing various biochemical pathways. The exact mechanism can vary depending on the context of its use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features and pharmacological profiles of 1-[(3-Methylbutan-2-yl)amino]propan-2-ol with related compounds:

Compound Name	Amino Substituent	Oxygen-linked Group	Pharmacological Activity	Reference
1-[(3-Methylbutan-2-yl)amino]propan-2-ol	3-Methylbutan-2-yl (branched tertiary alkyl)	None	Unknown (structural analog of beta-blockers)
Dexpropranolol	Isopropyl	1-Naphthyloxy	Beta-blocker, membrane stabilizer
Bisoprolol fumarate	Isopropyl	Phenoxy with ether chain	Cardioselective beta-blocker
Nadolol Impurity F	tert-Butyl	Naphthalen-1-yloxy	Beta-blocker impurity
1-[(6-Chloropyrimidin-4-yl)amino]propan-2-ol	6-Chloropyrimidin-4-yl	None	Potential kinase inhibitor (hypothesized)

Key Observations:

• Amino Substituent: The 3-methylbutan-2-yl group in the target compound introduces steric bulk and lipophilicity compared to isopropyl (Dexpropranolol) or tert-butyl (Nadolol Impurity F) groups. This may influence receptor binding kinetics and metabolic stability .
• Oxygen-linked Groups: Unlike Dexpropranolol and Bisoprolol, the target compound lacks an aromatic oxygen-linked substituent (e.g., naphthyloxy or phenoxy), which is critical for beta-adrenergic receptor antagonism in classical beta-blockers .
• Pharmacological Implications: The absence of an oxygen-linked aromatic group suggests divergent biological targets. For example, pyrimidine-substituted analogs (e.g., 1-[(6-chloropyrimidin-4-yl)amino]propan-2-ol) may target kinase enzymes rather than adrenergic receptors .

Physicochemical Properties

• Lipophilicity: The branched 3-methylbutan-2-yl group increases lipophilicity compared to linear alkylamino substituents (e.g., isopropyl). This could enhance membrane permeability but reduce aqueous solubility .
• Metabolic Stability: highlights that amino alcohol dehydrogenase activity is sensitive to substituent structure. The bulky tertiary alkyl group in the target compound may slow enzymatic degradation relative to simpler analogs like 2-aminoethanol .

Pharmacological and Industrial Relevance

• Drug Discovery: As a scaffold for non-cardiac targets (e.g., enzymes, ion channels) due to its unique substituent profile.
• Metabolic Studies: As a probe for amino alcohol dehydrogenase specificity .

Biological Activity

1-[(3-Methylbutan-2-yl)amino]propan-2-ol, also known as a secondary amine and alcohol, has garnered attention in biochemical research due to its unique structural features. This compound is characterized by a branched alkyl chain and functional groups that enable significant interactions with biological systems. Its molecular formula is C₈H₁₉NO, which highlights its potential versatility in various biochemical applications.

Structural Features

The compound's structure includes both an amino group and a hydroxyl group, which are crucial for its biological activity. The branched alkyl chain enhances its solubility and reactivity, making it a valuable candidate for studying enzyme interactions and metabolic pathways.

Feature	Description
Molecular Formula	C₈H₁₉NO
Functional Groups	Amino group, Hydroxyl group
Structural Characteristics	Branched alkyl chain

Biological Activity

The biological activity of 1-[(3-Methylbutan-2-yl)amino]propan-2-ol is primarily linked to its interactions with various enzymes and receptors. Research indicates that this compound may modulate enzyme activity and influence metabolic pathways, which can be pivotal in understanding its therapeutic potential.

Enzyme Interactions

Studies have shown that 1-[(3-Methylbutan-2-yl)amino]propan-2-ol interacts with several key enzymes:

• Acetylcholinesterase (ACE) : Inhibitors of ACE are critical in treating conditions like hypertension. The compound's structural motif suggests potential inhibitory activity.
• Human Neutrophil Elastase : This enzyme plays a role in inflammation; modulation could have implications for inflammatory diseases.
• Kynurenine-3-monooxygenase (KMO) : Involved in tryptophan metabolism, influencing neuroinflammatory responses.

Case Studies

Several studies have explored the pharmacological effects of 1-[(3-Methylbutan-2-yl)amino]propan-2-ol:

• Anticancer Activity : Research has indicated that compounds similar to 1-[(3-Methylbutan-2-yl)amino]propan-2-ol exhibit significant anticancer properties against various cell lines, including prostate cancer cells. These findings suggest that the compound may possess bioactive properties that warrant further investigation in cancer therapeutics .
• Antimicrobial Properties : A study highlighted the antimicrobial efficacy of compounds with similar structures against pathogens such as Staphylococcus aureus and Pseudomonas aeruginosa. This positions the compound as a potential candidate for developing new antimicrobial agents .

The mechanism by which 1-[(3-Methylbutan-2-yl)amino]propan-2-ol exerts its biological effects involves:

• Receptor Modulation : The compound may act as an allosteric modulator at certain receptors, influencing their activity without directly activating them.
• Enzyme Inhibition : By binding to active sites or allosteric sites on target enzymes, it could alter their function, thereby affecting downstream metabolic processes.